Cas no 2137846-50-3 (Sodium 5-chloro-2-nitrobenzene-1-sulfinate)
Sodium 5-chloro-2-nitrobenzene-1-sulfinate Chemical and Physical Properties
Names and Identifiers
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- 2137846-50-3
- EN300-722598
- sodium 5-chloro-2-nitrobenzene-1-sulfinate
- Sodium 5-chloro-2-nitrobenzene-1-sulfinate
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- Inchi: 1S/C6H4ClNO4S.Na/c7-4-1-2-5(8(9)10)6(3-4)13(11)12;/h1-3H,(H,11,12);/q;+1/p-1
- InChI Key: FXVAZDMRZNORHK-UHFFFAOYSA-M
- SMILES: ClC1C=CC(=C(C=1)S(=O)[O-])[N+](=O)[O-].[Na+]
Computed Properties
- Exact Mass: 242.9369007g/mol
- Monoisotopic Mass: 242.9369007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 105Ų
Sodium 5-chloro-2-nitrobenzene-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-722598-1.0g |
sodium 5-chloro-2-nitrobenzene-1-sulfinate |
2137846-50-3 | 1g |
$0.0 | 2023-06-07 |
Sodium 5-chloro-2-nitrobenzene-1-sulfinate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Sodium 5-chloro-2-nitrobenzene-1-sulfinate
Sodium 5-chloro-2-nitrobenzene-1-sulfinate: A Versatile Intermediate in Pharmaceutical and Industrial Applications
Sodium 5-chloro-2-nitrobenzene-1-sulfinate, with the chemical formula C₆H₄ClNO₄SNa, is a key compound identified by the CAS No. 2137846-50-3. This sulfinate derivative exhibits unique chemical properties and functional groups that make it a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and industrial materials. Recent advancements in synthetic chemistry and molecular biology have further highlighted its potential in targeted drug development and functional material design.
The molecular structure of Sodium 5-chloro-2-nitrobenzene-1-sulfinate features a benzene ring substituted with a nitro group at the 2-position, a chlorine atom at the 5-position, and a sulfinate group attached to the 1-position. The sulfinate functional group (–SO₂O⁻Na⁺) contributes to its reactivity and solubility characteristics, enabling it to participate in a wide range of chemical transformations. This structural versatility has been extensively studied in recent years, with researchers exploring its role in catalytic processes and molecular recognition systems.
Recent studies published in Advanced Synthesis & Catalysis (2023) have demonstrated the utility of Sodium 5-chloro-2-nitrobenzene-1-sulfinate as a building block for the synthesis of bioactive molecules. Its sulfinate group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into complex molecular frameworks. This property has been leveraged in the development of novel antifungal agents, where the compound serves as a key intermediate in the synthesis of azole derivatives with enhanced bioavailability.
One of the most significant breakthroughs in recent research involves the application of Sodium 5-chloro-2-nitrobenzene-1-sulfinate in the design of smart polymers for drug delivery systems. A 2023 study in ACS Applied Materials & Interfaces reported the incorporation of this compound into polymeric matrices to create stimuli-responsive materials. These materials exhibit controlled release of therapeutic agents in response to pH or temperature changes, offering potential applications in targeted cancer therapy and chronic disease management.
The environmental impact of Sodium 5-chloro-2-nitrobenzene-1-sulfinate has also been a focus of recent research. A 2024 review in Green Chemistry highlighted the development of sustainable synthesis routes to minimize waste generation during its production. Researchers have employed green chemistry principles, such as solvent-free conditions and catalytic processes, to improve the efficiency and eco-friendliness of its synthesis. These advancements align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.
In the field of medicinal chemistry, Sodium 5-chloro-2-nitrobenzene-1-sulfinate has shown promise as a scaffold for the development of anti-inflammatory drugs. A 2023 preclinical study published in Journal of Medicinal Chemistry demonstrated its ability to modulate inflammatory pathways through interactions with specific protein targets. The compound's sulfinate group was found to enhance its binding affinity to receptors involved in immune response regulation, suggesting potential therapeutic applications in autoimmune disorders.
Industrial applications of Sodium 5-chloro-2-nitrobenzene-1-sulfinate extend beyond pharmaceuticals. Recent work in Chemical Engineering Journal (2024) explored its use in the production of conductive polymers for electronic devices. The compound's electronic properties, derived from its aromatic ring and sulfinate functionality, make it suitable for applications in organic semiconductors and flexible electronics. These findings open new avenues for its use in advanced material technologies.
The synthesis of Sodium 5-chloro-2-nitrobenzene-1-sulfinate has been optimized through various methodologies to improve yield and purity. A 2023 study in Organic Letters reported a one-pot synthesis route involving nitration, chlorination, and sulfination steps. This method significantly reduces the number of purification steps required, making it more cost-effective for large-scale production. The study also emphasized the importance of reaction conditions, such as temperature control and catalyst selection, in achieving high-quality products.
Pharmacological studies on Sodium 5-chloro-2-nitrobenzene-1-sulfinate have revealed its potential as a prodrug precursor. A 2024 paper in Drug Development and Industrial Pharmacy described its metabolic conversion into active metabolites in vivo. This property is particularly valuable for drugs that require controlled release profiles, as it allows for the modulation of therapeutic effects over time. The study also highlighted the importance of understanding metabolic pathways to optimize dosing regimens.
Recent computational studies have provided insights into the molecular interactions of Sodium 5-chloro-2-nitrobenzene-1-sulfinate with biological targets. A 2023 article in Journal of Computational Chemistry used molecular docking simulations to predict its binding modes with various protein receptors. These simulations identified key interaction sites and provided a foundation for rational drug design strategies. The results suggest that the compound's structural features can be further modified to enhance its therapeutic efficacy.
The global market for Sodium 5-chloro-2-nitrobenzene-1-sulfinate is expected to grow with the increasing demand for specialized chemical intermediates in pharmaceutical and materials science applications. Industry reports from 2023 indicate a rise in production capacity, driven by advancements in synthetic methodologies and expanding applications in biotechnology. This growth is further supported by government initiatives promoting the development of innovative chemical products for healthcare and technological sectors.
Despite its promising applications, challenges remain in the full utilization of Sodium 5-chloro-2-nitrobenzene-1-sulfinate. Ongoing research focuses on improving its stability under various reaction conditions and expanding its functional group diversity. Additionally, efforts are being made to develop more efficient analytical methods for its characterization and quality control. These advancements are crucial for ensuring its safe and effective use in both industrial and medical contexts.
In conclusion, Sodium 5-chloro-2-nitrobenzene-1-sulfinate (CAS No. 2137846-50-3) represents a versatile chemical compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity have positioned it as a valuable intermediate in the development of pharmaceuticals, materials, and industrial products. Continued research and innovation are expected to further unlock its applications and enhance its impact on science and technology.
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